1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine

• IUPAC Name: 1-(4-bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine
• InChI: InChI=1S/C11H13BrFN3O2/c1-14-2-4-15(5-3-14)10-7-9(13)8(12)6-11(10)16(17)18/h6-7H,2-5H2,1H3
• InChI Key: MPGYSAJHWBDYJE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])Br)F
• Molecular Formula: C11H13BrFN3O2
• DSSTOX Substance ID: DTXSID101212300
• Molecular Weight: 318.14 g/mol
• CAS RN: 866135-67-3

Description

1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine, also known as BNFMP, is a synthetic compound with a wide range of applications in the laboratory. It is used in a variety of scientific research applications, ranging from biochemical and physiological studies to drug development and drug testing. BNFMP is a versatile compound that has been used in a variety of ways to further scientific research, and its versatility has led to its widespread use in the laboratory.

Scientific Research Applications

Synthesis and Biological Activity

• Novel (5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)(4arylpiperazino)methanone compounds, including variants with a 4-methylpiperazine moiety, were synthesized and showed significant antibacterial activity against human pathogenic bacteria (Nagaraj, Srinivas, & Rao, 2018).

Derivatization in Analytical Chemistry

• Derivatization reagents like 1-(2,4-dinitro-5-fluorophenyl)-4-methylpiperazine (PPZ) were developed for the LC-ESI-MS determination of steroids, significantly enhancing the detection sensitivity (Nishio, Higashi, Funaishi, Tanaka, & Shimada, 2007).

Chemical Synthesis

• In the field of chemical synthesis, compounds containing a 4-methylpiperazine unit have been used as intermediates or key components in the synthesis of various complex molecules. For example, they are involved in the Suzuki–Miyaura coupling process for synthesizing intermediates of pharmaceutical relevance (Urawa, Naka, Miyazawa, Souda, & Ogura, 2002).

Medicinal Chemistry

• In medicinal chemistry, derivatives of 4-methylpiperazine are synthesized for potential therapeutic applications. For instance, thieno[2,3-b][1,5]benzoxazepine derivatives with a 4-methylpiperazine unit have been studied for their antipsychotic activity (Kohara, Tanaka, Kimura, Horiuchi, Seio, Arita, Fujimoto, & Yamamoto, 2002).

Pharmacology

• Compounds like 1-amino-4-methylpiperazine play a role in pharmacological research, serving as intermediates or components in the synthesis of drugs with various biological activities (Kushakova, Kuznetsov, Chernobroviy, & Garabadgiu, 2004).

Safety and Hazards

As with any chemical compound, handling “1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine” would require appropriate safety precautions. The compound could potentially be harmful if ingested, inhaled, or comes into contact with skin.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. Potential areas of study could include investigating its mechanism of action, studying its pharmacokinetics, and evaluating its efficacy in relevant disease models.